Cas no 1805935-47-0 (3-(Aminomethyl)-2-(difluoromethyl)pyridine-4-sulfonamide)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)pyridine-4-sulfonamide
• CAS No: 1805935-47-0
• MF: C₇H₉F₂N₃O₂S
• MW: 237.227066755295
• CID: 4849694
• Update Time: 2025-05-20

3-(Aminomethyl)-2-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C7H9F2N3O2S/c8-7(9)6-4(3-10)5(1-2-12-6)15(11,13)14/h1-2,7H,3,10H2,(H2,11,13,14)
• InChI Key： VCRASVBTLDDTFS-UHFFFAOYSA-N
• SMILES： S(C1C=CN=C(C(F)F)C=1CN)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: -1.1
• Topological Polar Surface Area: 107

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)pyridine-4-sulfonamide

3-(Aminomethyl)-2-(difluoromethyl)pyridine-4-sulfonamide: A Comprehensive Overview

The compound 3-(Aminomethyl)-2-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1805935-47-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at position 3, a difluoromethyl group at position 2, and a sulfonamide group at position 4. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of sulfonamide groups in drug design due to their ability to enhance bioavailability and stability. The presence of the aminomethyl group further adds to the molecule's versatility, as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding affinity. Additionally, the difluoromethyl group introduces fluorine atoms, which are known for their electron-withdrawing effects and potential to modulate the electronic properties of the molecule.

One of the most promising applications of 3-(Aminomethyl)-2-(difluoromethyl)pyridine-4-sulfonamide lies in its potential as a building block for advanced materials. Researchers have explored its use in the synthesis of high-performance polymers, where its functional groups can serve as reactive sites for polymerization or cross-linking. For instance, the sulfonamide group can act as a nucleophile in nucleophilic aromatic substitution reactions, enabling the construction of complex polymeric networks with tailored properties.

In the field of catalysis, this compound has shown potential as a ligand or precursor for metal-based catalysts. The nitrogen atoms in the pyridine ring and sulfonamide group can coordinate with metal ions, facilitating catalytic cycles in reactions such as hydrogenation or oxidation. Recent experiments have demonstrated enhanced catalytic activity when this compound is used in conjunction with transition metals like palladium or nickel.

The environmental impact of 3-(Aminomethyl)-2-(difluoromethyl)pyridine-4-sulfonamide has also been a topic of interest. Studies have shown that its fluorinated substituents can influence its biodegradation pathways, making it a candidate for applications in environmental chemistry. For example, it has been proposed as a component in remediation agents for organic pollutants due to its ability to stabilize reactive intermediates during degradation processes.

From a synthetic perspective, the preparation of this compound involves multi-step organic synthesis techniques. Key steps include the introduction of the difluoromethyl group via electrophilic substitution and the subsequent coupling reaction to install the sulfonamide moiety. These reactions require precise control over reaction conditions to ensure high yields and purity.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1805935-47-0) is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an attractive candidate for further research and development in areas such as drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing modern chemical technologies.